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Compound of Interest

Compound Name: Crisaborole

Cat. No.: B606811

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential, step-by-step guidance for the safe and
compliant disposal of Crisaborole, a benzoxaborole phosphodiesterase-4 (PDE4) inhibitor.
Adherence to these procedures is vital to minimize environmental impact and ensure
compliance with regulatory standards.

Crisaborole Disposal Procedures

The primary recommended method for the disposal of Crisaborole is through incineration by a
licensed hazardous material disposal company.[1][2] This ensures the complete destruction of
the active pharmaceutical ingredient. It is imperative to avoid discharging Crisaborole into
drains, watercourses, or onto the ground.[1][3]

Step-by-Step Disposal Protocol:

e Segregation: Isolate Crisaborole waste from other laboratory waste streams. This includes
unused or expired bulk powder, contaminated labware (e.g., vials, spatulas, weighing boats),
and personal protective equipment (PPE) that has come into direct contact with the
compound.

o Containment: Place all Crisaborole waste into a clearly labeled, sealed, and appropriate
waste container. For unused ointment, the entire tube should be placed in the waste
container without being opened or emptied.[4]
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o Consult Safety Data Sheet (SDS): Always refer to the specific Safety Data Sheet provided by
the manufacturer for the most current and detailed disposal information.[1][2][3][5]

e Engage a Licensed Disposal Company: Arrange for the collection and disposal of the
Crisaborole waste by a certified hazardous waste management company. This company
should be equipped with an incinerator that includes an afterburner and scrubber to handle
pharmaceutical waste.[1][2]

o Documentation: Maintain meticulous records of the disposal process, including the quantities
of Crisaborole waste, the dates of collection, and the name of the disposal company, in
accordance with local and federal regulations.

Regulatory Compliance

Disposal of Crisaborole must comply with all federal, state, and local environmental
regulations.[1][6] While Crisaborole is not currently listed as a hazardous waste under the
Resource Conservation and Recovery Act (RCRA), regulations for pharmaceutical waste are
subject to change and can vary by jurisdiction.[6][7][8] The U.S. Environmental Protection
Agency (EPA) strongly advises against the sewering of any pharmaceutical waste.[6]

Disposal of Consumer-Level Crisaborole Ointment

For expired or unused Crisaborole ointment outside of a laboratory setting, such as in clinical
trials, it is recommended to use pharmaceutical take-back programs.[9] If a take-back program
is not accessible, the following steps can be taken for household disposal:

Do Not Flush: Never flush Crisaborole ointment down the toilet or drain.[10]

¢ Mix with Undesirable Substance: Remove the ointment from its original tube and mix it with
an unpalatable substance like used coffee grounds or cat litter.[10][11]

o Seal and Dispose: Place the mixture in a sealed container, such as a sealable bag or an
empty can, and dispose of it in the household trash.[10][11]

 Remove Personal Information: Before disposing of the original packaging, ensure all
personal identifying information is removed or blacked out.[10]
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Experimental Workflow for Crisaborole Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Crisaborole in a laboratory setting.
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Crisaborole Disposal Workflow for Laboratories
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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